Cas no 1805935-20-9 (4-Amino-5-bromo-3-fluoro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-5-bromo-3-fluoro-2-(trifluoromethoxy)pyridine
• CAS No: 1805935-20-9
• MF: C₆H₃BrF₄N₂O
• MW: 274.998434305191
• CID: 4927531
• Update Time: 2025-07-21

4-Amino-5-bromo-3-fluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-bromo-3-fluoro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C6H3BrF4N2O/c7-2-1-13-5(3(8)4(2)12)14-6(9,10)11/h1H,(H2,12,13)
• InChI Key： DGEDAWXJPNWTNT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1N)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1

Additional information on 4-Amino-5-bromo-3-fluoro-2-(trifluoromethoxy)pyridine

Introduction to 4-Amino-5-bromo-3-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1805935-20-9)

4-Amino-5-bromo-3-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1805935-20-9) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its pyridine core substituted with bromo, fluoro, and trifluoromethoxy functional groups, as well as an amino group at the 4-position, exhibits a unique set of chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 4-Amino-5-bromo-3-fluoro-2-(trifluoromethoxy)pyridine contribute to its versatility in drug discovery. The presence of multiple halogen atoms, particularly bromine and fluorine, enhances its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents. Additionally, the trifluoromethoxy group introduces electron-withdrawing effects that can modulate the electronic properties of the pyridine ring, influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, including cancer, inflammation, and infectious diseases. 4-Amino-5-bromo-3-fluoro-2-(trifluoromethoxy)pyridine has emerged as a key building block in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases. These kinases play a crucial role in signal transduction pathways and are often overexpressed or mutated in cancer cells. By inhibiting these kinases, it is possible to disrupt aberrant signaling networks that drive tumor growth and progression.

One of the most compelling aspects of 4-Amino-5-bromo-3-fluoro-2-(trifluoromethoxy)pyridine is its utility in generating libraries of compounds for high-throughput screening (HTS). The structural diversity introduced by the various substituents allows for the exploration of a wide range of biological activities. For instance, modifications at the 3-position fluoro group have been shown to influence metabolic stability and binding affinity to protein targets. This flexibility makes it an attractive scaffold for medicinal chemists seeking to optimize lead compounds.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. Fluorine atoms can enhance binding affinity, metabolic stability, and oral bioavailability of drug candidates. The presence of multiple fluorinated moieties in 4-Amino-5-bromo-3-fluoro-2-(trifluoromethoxy)pyridine underscores its potential as a precursor for developing next-generation therapeutics. Researchers have leveraged this compound to synthesize novel analogs with improved efficacy and reduced side effects compared to existing treatments.

Advances in computational chemistry have further accelerated the development process for compounds like 4-Amino-5-bromo-3-fluoro-2-(trifluoromethoxy)pyridine. Molecular modeling techniques allow scientists to predict how different substituents will affect the compound's biological activity. This predictive power has enabled the rational design of derivatives with enhanced potency and selectivity. For example, virtual screening algorithms have been used to identify promising candidates from large libraries of compounds synthesized using 4-Amino-5-bromo-3-fluoro-2-(trifluoromethoxy)pyridine as a starting material.

The synthesis of 4-Amino-5-bromo-3-fluoro-2-(trifluoromethoxy)pyridine itself is a testament to the ingenuity of modern synthetic organic chemistry. The multi-step process typically involves halogenation reactions at specific positions on the pyridine ring followed by functional group transformations such as methylation and fluorination. Each step must be carefully optimized to ensure high yields and purity, which are critical for pharmaceutical applications. Recent methodologies have focused on greener synthetic routes that minimize waste and reduce environmental impact while maintaining high efficiency.

One area where 4-Amino-5-bromo-3-fluoro-2-(trifluoromethoxy)pyridine has shown particular promise is in the development of antiviral agents. Viruses such as influenza and hepatitis C rely on host cellular machinery for replication, making them susceptible to inhibition by small molecules targeting essential viral enzymes or processes. Researchers have designed derivatives of this compound that interfere with viral polymerase activity or prevent viral entry into host cells. These efforts highlight the broad applicability of heterocyclic compounds like 4-Amino-5-bromo-3-fluoro-2-(trifluoromethoxy)pyridine in addressing emerging infectious diseases.

The role of 4-Amino-5-bromo-3-fluoro-2-(trifluoromethoxy)pyridine extends beyond oncology and virology; it also plays a significant role in neuropharmacology research. Neurotransmitter receptors and ion channels are prime targets for developing treatments for neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. By modifying the structure of this compound, researchers can generate analogs that modulate neurotransmitter activity without causing excessive side effects. This underscores its importance as a versatile scaffold for designing novel therapeutics targeting central nervous system disorders.

In conclusion,4-Amino-5-bromo-3-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1805935-20-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent precursor for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new biological targets and synthetic methodologies,4-Amino-5-bromo-* 3-*fluoro-* 2-* (trifluoromethoxy) pyridine* will undoubtedly remain at the forefront of medicinal chemistry innovation.